Cas no 52379-69-8 (N,N,6-trimethyl-5-nitropyrimidine-2,4-diamine)

• Product Name: N,N,6-trimethyl-5-nitropyrimidine-2,4-diamine
• CAS No: 52379-69-8
• MF: C₇H₁₁N₅O₂
• MW: 197.194540262222
• CID: 936796
• PubChem ID: 229274
• Update Time: 2025-04-19

N,N,6-trimethyl-5-nitropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N,N,6-trimethyl-5-nitropyrimidine-2,4-diamine
• NSC22756
• 6-Imino-N,N,4-trimethyl-5-nitro-1,6-dihydropyrimidin-2-amine
• NSC-22756
• 6-amino-2-dimethylamino-4-methyl-5-nitropyrimidine
• 52379-69-8
• DTXSID50966788

• Inchi： 1S/C7H11N5O2/c1-4-5(12(13)14)6(8)10-7(9-4)11(2)3/h1-3H3,(H2,8,9,10)
• InChI Key： JPLNFCLKFSYJBX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(N)=NC(=NC=1C)N(C)C)=O

Computed Properties

• Exact Mass: 197.09100
• Monoisotopic Mass: 197.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.86000
• LogP: 1.44580